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Compound of Interest

Compound Name: Propyl palmitate

Cat. No.: B1593895 Get Quote

Essential Safety and Handling of Propyl Palmitate
IMMEDIATE ACTION REQUIRED: Before handling Propyl Palmitate, ensure all personnel are

familiar with the following safety protocols. This guide provides essential information on

personal protective equipment, operational procedures, and disposal. For comprehensive

details, always refer to the full Safety Data Sheet (SDS) provided by your supplier.

Personal Protective Equipment (PPE) at a Glance
Proper PPE is the first line of defense against potential exposure. While Propyl Palmitate is

generally considered to have low toxicity, adherence to safety protocols is mandatory to ensure

a safe laboratory environment.[1]
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PPE Category Minimum Requirement Recommended for

Eye Protection
Safety glasses with side

shields
All handling procedures

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber)

Direct handling, mixing, and

disposal

Body Protection Laboratory coat All laboratory operations

Respiratory

Not generally required under

normal use with adequate

ventilation. Use a NIOSH-

approved respirator if aerosols

or mists are generated.

Operations with poor

ventilation or potential for

aerosolization

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[2] A laboratory fume hood or other local exhaust ventilation is

recommended, especially when heating the substance or if aerosols may be generated.

General Handling Procedures:

Avoid contact with skin and eyes.[2][3]

Do not ingest or inhale.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.[2]

Keep away from sources of ignition as the substance is combustible at high temperatures.[4]

Storage:

Store in a dry, cool, and well-ventilated place.[2]
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Keep containers tightly closed in their original packaging.

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan: Waste Management and Decontamination
Waste Disposal:

Dispose of unused Propyl Palmitate and any contaminated materials through a licensed

waste disposal contractor.

Do not dispose of down the drain or into the environment.

Waste material should be disposed of in accordance with national and local regulations.

Spill Response:

In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a suitable, sealed container for disposal.

Clean the spill area thoroughly.

Empty Container Disposal:

Handle uncleaned containers as you would the product itself.

Triple-rinse empty containers with a suitable solvent, collecting the rinsate for proper

disposal.

Deface or remove the original label before recycling or disposing of the clean container.

Chemical and Physical Properties
The following table summarizes key quantitative data for Propyl Palmitate.
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Property Value

CAS Number 2239-78-3

Molecular Formula C19H38O2

Molecular Weight 298.5 g/mol

Appearance
White solid or clear, colorless to pale yellow

liquid

Melting Point 20.00 to 21.00 °C

Boiling Point 348.00 to 349.00 °C

Flash Point 167.22 °C (333.00 °F)

Specific Gravity 0.82700 to 0.83300 @ 25.00 °C

Solubility Insoluble in water, soluble in alcohol

Data sourced from The Good Scents Company and PubChem.[3][5]

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for the safe handling of

Propyl Palmitate from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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